2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile

• IUPAC Name: 2-(3-aminopiperidin-1-yl)quinoline-3-carbonitrile
• InChI: InChI=1S/C15H16N4/c16-9-12-8-11-4-1-2-6-14(11)18-15(12)19-7-3-5-13(17)10-19/h1-2,4,6,8,13H,3,5,7,10,17H2
• InChI Key: RELBTMRDBWLZGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=CC=CC=C3C=C2C#N)N
• Molecular Formula: C15H16N4
• Molecular Weight: 252.31 g/mol

Description

2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile, also known as AP-3, is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the quinoline family, which is known for its diverse biological activities, including antimalarial, antitumor, and antiviral properties.

Mechanism of Action

The mechanism of action of 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation. This compound also inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile has been shown to have several biochemical and physiological effects. In addition to its anticancer and antiviral properties, this compound has been shown to have anti-inflammatory and analgesic effects. 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile in lab experiments is its relatively low toxicity. This compound has been shown to have minimal side effects in animal models, making it a promising candidate for further development as a therapeutic agent. However, one limitation of using 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile. One area of interest is in the development of novel analogs of this compound with improved solubility and bioavailability. Another potential direction is in the study of 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile as a potential treatment for neurodegenerative diseases such as Parkinson's and Huntington's disease. Additionally, 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile could be studied for its potential as a therapeutic agent in the treatment of viral infections such as COVID-19.

Synthesis Methods

The synthesis of 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile involves the reaction of 2-chloro-3-cyanopyridine with 3-aminopiperidine in the presence of a base. This reaction results in the formation of 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile with a yield of approximately 70%. The purity of the compound can be improved through recrystallization or column chromatography.

Scientific Research Applications

2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile has been studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is in the treatment of cancer. 2-(3-Aminopiperidin-1-yl)quinoline-3-carbonitrile has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been studied for its potential as an antiviral agent, particularly against HIV and hepatitis C virus.